Cas no 2091123-22-5 (2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid)

• Product Name: 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid
• CAS No: 2091123-22-5
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 5042617
• Update Time: 2025-10-24

2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid
• 2-(3-thiophen-3-yl-1H-1,2,4-triazol-5-yl)acetic acid
• 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid

• Inchi： 1S/C8H7N3O2S/c12-7(13)3-6-9-8(11-10-6)5-1-2-14-4-5/h1-2,4H,3H2,(H,12,13)(H,9,10,11)
• InChI Key： FNRKMQHLWSLBBJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NNC(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.8
• Topological Polar Surface Area: 107

Additional information on 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid

Comprehensive Overview of 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid (CAS No. 2091123-22-5)

2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid (CAS No. 2091123-22-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a thiophene ring with a 1,2,4-triazole moiety, linked through an acetic acid group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid has surged, driven by their applications in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The compound's thiophene-triazole hybrid structure is particularly noteworthy, as it mimics natural pharmacophores found in many FDA-approved drugs. This has led to increased searches for "thiophene derivatives in drug discovery" and "triazole-based bioactive molecules" across scientific databases and AI-driven platforms.

The synthesis of 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid typically involves multi-step reactions, including cyclization and functional group transformations. Its CAS No. 2091123-22-5 serves as a unique identifier in chemical catalogs, ensuring precise tracking in global supply chains. Laboratories focusing on medicinal chemistry often prioritize this compound for its potential to enhance drug bioavailability and target specificity, topics frequently discussed in peer-reviewed journals.

From an industrial perspective, 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid is also explored for its utility in agrochemical formulations. Its structural motifs align with trends in sustainable crop protection, a hot topic among environmental scientists. Searches for "green chemistry alternatives in agriculture" often highlight such compounds due to their lower ecological impact compared to traditional pesticides.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with regulatory standards for pharmaceutical intermediates, a critical concern for manufacturers. The rise of AI-powered tools for chemical property prediction has further streamlined research into 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid, addressing common queries like "how to optimize triazole synthesis" or "thiophene reactivity in aqueous media."

In conclusion, 2-(3-(Thiophen-3-yl)-1H-1,2,4-triazol-5-yl)acetic acid (CAS No. 2091123-22-5) represents a cutting-edge intersection of organic chemistry and applied sciences. Its dual relevance in pharmaceutical innovation and agrochemical development positions it as a compound of enduring interest, reflected in its growing presence across academic publications and patent filings worldwide.